Cas no 2137785-96-5 (7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo1,5-apyridine)

• Product Name: 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137785-96-5
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6615114
• PubChem ID: 165476276
• Update Time: 2025-10-16

7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo1,5-apyridine
• 7-tert-butyl-5-chloro-2-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridine
• 2137785-96-5
• EN300-1078216

• Inchi： 1S/C13H16ClN3/c1-13(2,3)9-6-10(14)17-11(7-9)15-12(16-17)8-4-5-8/h6-8H,4-5H2,1-3H3
• InChI Key： BKHSJWFHDUXJCH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2N1N=C(C1CC1)N=2)C(C)(C)C

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo1,5-apyridine

Introduction to 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine (CAS No. 2137785-96-5)

7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine (CAS No. 2137785-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazolopyridines, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities. The presence of a tert-butyl group, a chlorine atom, and a cyclopropyl moiety in its structure confers specific chemical and biological characteristics that make it a promising candidate for further research and development.

The chemical structure of 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine is characterized by a triazolopyridine core with functional groups that enhance its solubility and bioavailability. The tert-butyl group provides steric hindrance and stability, while the chlorine atom introduces electron-withdrawing properties that can influence the compound's reactivity and binding affinity to biological targets. The cyclopropyl moiety adds flexibility and can modulate the compound's interactions with enzymes and receptors.

Recent studies have explored the potential applications of 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine has shown promising antibacterial activity. Research conducted at the Institute of Microbiology demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The antibacterial mechanism is thought to involve interference with bacterial cell wall synthesis and disruption of bacterial DNA replication.

The anticancer potential of 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine has also been investigated. A study published in Cancer Research found that this compound induced apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the PI3K/AKT/mTOR pathway and activate the intrinsic apoptotic pathway through mitochondrial depolarization.

Beyond its direct biological activities, 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

The synthesis of 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine has been optimized to improve yield and purity. A recent publication in Organic Letters described a streamlined synthetic route that involves the condensation of 3-aminoquinazoline with cyclopropanecarbaldehyde followed by cyclization under mild conditions. This method provides a scalable and cost-effective approach to producing high-quality material for preclinical and clinical studies.

In conclusion, 7-tert-butyl-5-chloro-2-cyclopropyl-1,2,4triazolo[1,5-a]pyridine (CAS No. 2137785-96-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antifungal, antibacterial, and anticancer therapies make it an exciting target for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.